![molecular formula C27H17N5O7 B11713565 4-nitro-N-[4-(5-{[(4-nitrophenyl)carbonyl]amino}-1,3-benzoxazol-2-yl)phenyl]benzamide](/img/structure/B11713565.png)
4-nitro-N-[4-(5-{[(4-nitrophenyl)carbonyl]amino}-1,3-benzoxazol-2-yl)phenyl]benzamide
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Description
4-NITRO-N-{2-[4-(4-NITROBENZAMIDO)PHENYL]-1,3-BENZOXAZOL-5-YL}BENZAMIDE is a complex organic compound with the molecular formula C20H14N4O6. It is characterized by the presence of multiple nitro groups and benzamide functionalities, making it a compound of interest in various scientific fields.
Properties
Molecular Formula |
C27H17N5O7 |
|---|---|
Molecular Weight |
523.5 g/mol |
IUPAC Name |
4-nitro-N-[4-[5-[(4-nitrobenzoyl)amino]-1,3-benzoxazol-2-yl]phenyl]benzamide |
InChI |
InChI=1S/C27H17N5O7/c33-25(16-3-10-21(11-4-16)31(35)36)28-19-7-1-18(2-8-19)27-30-23-15-20(9-14-24(23)39-27)29-26(34)17-5-12-22(13-6-17)32(37)38/h1-15H,(H,28,33)(H,29,34) |
InChI Key |
ACZQBUISXCTDTR-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC(=CC=C1C2=NC3=C(O2)C=CC(=C3)NC(=O)C4=CC=C(C=C4)[N+](=O)[O-])NC(=O)C5=CC=C(C=C5)[N+](=O)[O-] |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-NITRO-N-{2-[4-(4-NITROBENZAMIDO)PHENYL]-1,3-BENZOXAZOL-5-YL}BENZAMIDE typically involves multi-step organic reactions. One common method includes the nitration of benzamide derivatives followed by coupling reactions to introduce the benzoxazole moiety. The reaction conditions often require the use of strong acids like sulfuric acid and nitric acid for nitration, and catalysts such as palladium for coupling reactions .
Industrial Production Methods
Industrial production of this compound may involve large-scale nitration and coupling processes, utilizing continuous flow reactors to ensure efficient and consistent production. The use of automated systems for temperature and pressure control is crucial to maintain the desired reaction conditions and yield high-purity products .
Chemical Reactions Analysis
Types of Reactions
4-NITRO-N-{2-[4-(4-NITROBENZAMIDO)PHENYL]-1,3-BENZOXAZOL-5-YL}BENZAMIDE undergoes various chemical reactions, including:
Oxidation: The nitro groups can be further oxidized to form nitroso or other higher oxidation state compounds.
Reduction: The nitro groups can be reduced to amines using reducing agents like hydrogen gas in the presence of a catalyst.
Substitution: The aromatic rings can undergo electrophilic substitution reactions, introducing different functional groups.
Common Reagents and Conditions
Oxidation: Reagents like potassium permanganate or chromium trioxide.
Reduction: Catalysts such as palladium on carbon (Pd/C) with hydrogen gas.
Substitution: Electrophiles like halogens (chlorine, bromine) in the presence of Lewis acids.
Major Products
Oxidation: Formation of nitroso derivatives.
Reduction: Formation of amine derivatives.
Substitution: Formation of halogenated benzamides.
Scientific Research Applications
4-NITRO-N-{2-[4-(4-NITROBENZAMIDO)PHENYL]-1,3-BENZOXAZOL-5-YL}BENZAMIDE has diverse applications in scientific research:
Chemistry: Used as a precursor in the synthesis of more complex organic molecules.
Biology: Studied for its potential interactions with biological macromolecules.
Medicine: Investigated for its potential pharmacological properties, including antimicrobial and anticancer activities.
Industry: Utilized in the development of advanced materials and chemical sensors.
Mechanism of Action
The mechanism of action of 4-NITRO-N-{2-[4-(4-NITROBENZAMIDO)PHENYL]-1,3-BENZOXAZOL-5-YL}BENZAMIDE involves its interaction with specific molecular targets. The nitro groups can participate in redox reactions, affecting cellular oxidative stress pathways. The benzamide moiety may interact with enzymes or receptors, modulating their activity. Detailed studies are required to elucidate the exact molecular pathways involved .
Comparison with Similar Compounds
Similar Compounds
4-Nitrobenzamide: A simpler compound with similar nitro and benzamide functionalities.
3-Nitrobenzamide: Another nitrobenzamide derivative with different positional isomerism.
2-Nitrobenzamide: Similar structure but with the nitro group in a different position.
Uniqueness
4-NITRO-N-{2-[4-(4-NITROBENZAMIDO)PHENYL]-1,3-BENZOXAZOL-5-YL}BENZAMIDE is unique due to the presence of the benzoxazole ring, which imparts distinct chemical and biological properties.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
